![molecular formula C23H31NO3 B018536 N,N-Diisopropyl-3-[(5-methoxycarbonyl)-2-hydroxy)phenyl]-3-phenyl-propylamine CAS No. 214601-16-8](/img/structure/B18536.png)
N,N-Diisopropyl-3-[(5-methoxycarbonyl)-2-hydroxy)phenyl]-3-phenyl-propylamine
Cat. No. B018536
Key on ui cas rn:
214601-16-8
M. Wt: 369.5 g/mol
InChI Key: LAPCBEFVTNSDFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08530691B2
Procedure details
Methyl 4-hydroxy-benzoate (52.0 g, 340 mmol) is suspended in methanesulfonic acid (90 ml) in a round-bottom flask under inert atmosphere and the mixture is heated at a temperature of 50-55° C. 3-Diisopropylamino-1-phenyl-propan-1-ol (20.0 g, 85.0 mmol) is slowly added in about 2 hours and the mixture is reacted while hot for 5-6 hours. The mixture is cooled at room temperature and slowly poured in ice/water (200 g) under strong stirring. The product is extracted with dichloromethane (200 ml) and the organic phase is washed with a 10% sodium hydroxide solution (2×100 ml), then with an ammonium chloride aqueous solution until neutral pH. 28.9 g of a product are obtained in 92% yield.
Name
3-Diisopropylamino-1-phenyl-propan-1-ol
Quantity
20 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][CH:3]=1.[CH:12]([N:15]([CH:26]([CH3:28])[CH3:27])[CH2:16][CH2:17][CH:18]([C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1)O)([CH3:14])[CH3:13]>CS(O)(=O)=O>[CH:26]([N:15]([CH:12]([CH3:14])[CH3:13])[CH2:16][CH2:17][CH:18]([C:11]1[CH:10]=[C:5]([CH:4]=[CH:3][C:2]=1[OH:1])[C:6]([O:8][CH3:9])=[O:7])[C:20]1[CH:21]=[CH:22][CH:23]=[CH:24][CH:25]=1)([CH3:28])[CH3:27]
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Inputs
Step One
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Name
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|
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Quantity
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52 g
|
|
Type
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reactant
|
|
Smiles
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OC1=CC=C(C(=O)OC)C=C1
|
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Name
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|
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Quantity
|
90 mL
|
|
Type
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solvent
|
|
Smiles
|
CS(=O)(=O)O
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Step Two
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Name
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3-Diisopropylamino-1-phenyl-propan-1-ol
|
|
Quantity
|
20 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)N(CCC(O)C1=CC=CC=C1)C(C)C
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Step Three
[Compound]
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Name
|
ice water
|
|
Quantity
|
200 g
|
|
Type
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solvent
|
|
Smiles
|
|
Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
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52.5 (± 2.5) °C
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Other
|
Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
the mixture is reacted while hot for 5-6 hours
|
|
Duration
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5.5 (± 0.5) h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture is cooled at room temperature
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The product is extracted with dichloromethane (200 ml)
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WASH
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Type
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WASH
|
|
Details
|
the organic phase is washed with a 10% sodium hydroxide solution (2×100 ml)
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)N(CCC(C1=CC=CC=C1)C=1C=C(C(=O)OC)C=CC1O)C(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 28.9 g | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 92% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
